(2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid
Overview
Description
(2E)-3-(2-Chloro-3-fluorophenyl)prop-2-enoic acid, also known as 2-chloro-3-fluorophenylpropionic acid (CFPA), is a naturally occurring organic compound that has a wide range of applications in the scientific community. It is a colorless, crystalline solid with a molecular weight of 206.10 g/mol and a melting point of about 155-156 °C. CFPA has been used in a variety of scientific studies, including the synthesis of pharmaceuticals, the study of biochemical and physiological effects, and the examination of its mechanism of action.
Scientific Research Applications
CFPA has been used in a variety of scientific studies, including the synthesis of pharmaceuticals, the study of biochemical and physiological effects, and the examination of its mechanism of action. It has also been used in the synthesis of a variety of compounds, including the anti-inflammatory drug ibuprofen, the anti-cancer drug etoposide, and the anti-depressant fluoxetine. Additionally, CFPA has been used in the synthesis of a variety of other compounds, such as the anti-inflammatory drugs indomethacin and naproxen, the anti-cancer drug doxorubicin, and the anti-depressants sertraline and paroxetine.
Mechanism of Action
The mechanism of action of CFPA is not yet fully understood. However, it is believed that CFPA acts as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. By inhibiting the activity of these enzymes, CFPA may reduce inflammation and pain. Additionally, CFPA may also act as an inhibitor of lipoxygenase (LOX) enzymes, which are involved in the production of leukotrienes. By inhibiting the activity of these enzymes, CFPA may reduce inflammation and pain.
Biochemical and Physiological Effects
CFPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are involved in the production of prostaglandins and leukotrienes, respectively. By inhibiting the activity of these enzymes, CFPA may reduce inflammation and pain. Additionally, CFPA has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. It has also been shown to possess antioxidant activity and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The use of CFPA in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is available in a variety of forms, including powder, solution, and solid. Additionally, it is relatively stable and has a wide range of applications. However, there are also some limitations to the use of CFPA in laboratory experiments. For example, it has a low solubility in water, which can make it difficult to work with. Additionally, it can be toxic if ingested, and it can cause skin irritation if it comes into contact with the skin.
Future Directions
There are a variety of potential future directions for the use of CFPA in scientific research. First, further research could be done to determine the exact mechanism of action of CFPA and to identify additional biochemical and physiological effects. Additionally, further research could be done to identify new applications for CFPA, such as the synthesis of other pharmaceuticals or the development of new treatments for diseases. Finally, further research could be done to identify new methods of synthesizing CFPA and to improve the stability and solubility of CFPA in water.
Synthesis Methods
CFPA can be synthesized through a variety of methods, including the direct reaction of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acidluorobenzaldehyde with potassium propionate in the presence of a base. This method yields pure CFPA in a high yield, with a reported yield of up to 95%. Other methods for synthesizing CFPA include the reaction of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acidluorobenzaldehyde with ethyl propionate in the presence of a base, the reaction of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acidluorobenzaldehyde with propionic anhydride in the presence of a base, and the reaction of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acidluorobenzaldehyde with ethyl propionate in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-chloro-3-fluorobenzene", "acrylic acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "magnesium", "diethyl ether", "bromobenzene", "triethylamine", "carbon dioxide", "hydrochloric acid", "sodium sulfate", "potassium carbonate", "methanol", "chloroacetic acid" ], "Reaction": [ "Step 1: Preparation of 2-chloro-3-fluorocinnamic acid", "2-chloro-3-fluorobenzene is reacted with acrylic acid in the presence of sodium hydroxide to form 2-chloro-3-fluorocinnamic acid.", "Step 2: Preparation of 2-chloro-3-fluorocinnamic acid magnesium salt", "2-chloro-3-fluorocinnamic acid is reacted with magnesium in diethyl ether to form the corresponding magnesium salt.", "Step 3: Preparation of 2-chloro-3-fluorostyrene", "The magnesium salt of 2-chloro-3-fluorocinnamic acid is reacted with bromobenzene in the presence of triethylamine to form 2-chloro-3-fluorostyrene.", "Step 4: Preparation of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid", "(2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid is prepared by reacting 2-chloro-3-fluorostyrene with chloroacetic acid in the presence of carbon dioxide and hydrochloric acid.", "Step 5: Purification of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid", "The crude product is purified by washing with water, drying over sodium sulfate, and recrystallizing from methanol.", "Step 6: Final purification of (2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid", "The purified product is further purified by recrystallization from a mixture of ethyl acetate and hexanes, and drying over potassium carbonate." ] } | |
CAS RN |
1214791-04-4 |
Product Name |
(2E)-3-(2-chloro-3-fluorophenyl)prop-2-enoic acid |
Molecular Formula |
C9H6ClFO2 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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